![molecular formula C18H19ClN4O5 B6567714 3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide CAS No. 921850-96-6](/img/structure/B6567714.png)
3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
Description
3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C18H19ClN4O5 and its molecular weight is 406.8 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is 406.1043974 g/mol and the complexity rating of the compound is 609. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Chemistry Research
The compound is a pyrrolo[2,3-d]pyrimidine derivative . In organic chemistry, it has been used in Pd-catalyzed one-pot direct ortho C–H arylation . This protocol provides a variety of biphenyl-containing pyrrolo[2,3-d]pyrimidines in good to excellent yields .
Medicinal Chemistry
The compound has been used in medicinal chemistry for the design of new selective TANK Binding Kinase 1 (TBK1) inhibitors . The deep conditional transformer neural network SyntaLinker was applied to design a pyrrolo[2,3-d]pyrimidine scaffold as a potent selective TBK1 inhibitor .
Drug Discovery
In the field of drug discovery, the compound has been used in the development of new drugs . The combination of deep conditional transformer neural network SyntaLinker and transfer learning has been suggested as a powerful tool for scaffold hopping in drug discovery .
Genomic Research
In genomic research, the compound has been associated with the locus pair F39033 (chromosome 3) and F2204 (chromosome 1), which showed a D by D epistatic interaction . This interaction affects grain length, suggesting potential applications in plant genomics .
Manufacturing Process
The compound has been involved in the manufacturing process of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine . This process involves several steps, including the preparation of ethyl 2-cyano-4,4-dimethoxybutanoate by coupling ethyl 2-cyanoacetate and 2-bromo-1,1-dimethoxyethane .
Material Science
Although not directly related to the compound, the term “F2204” has been associated with a product called “Natural Concrete (F2204)” by Sonae Arauco . This suggests potential applications in material science, although further research would be needed to confirm this.
properties
IUPAC Name |
3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN4O5/c1-22-9-12(16(24)20-8-13(27-2)28-3)14-15(22)17(25)23(18(26)21-14)11-6-4-10(19)5-7-11/h4-7,9,13H,8H2,1-3H3,(H,20,24)(H,21,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLWLMPYZBBHIOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NCC(OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN4O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chlorophenyl)-N-(2,2-dimethoxyethyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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